Acetogenins

• Molecular Formula: C26H46O7
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 4-[2-hydroxy-6-[5-(1,4,5-trihydroxyundecyl)oxolan-2-yl]hexyl]-2-methyl-2H-furan-5-one
• InChI: InChI=1S/C26H46O7/c1-3-4-5-6-11-22(28)23(29)13-14-24(30)25-15-12-21(33-25)10-8-7-9-20(27)17-19-16-18(2)32-26(19)31/h16,18,20-25,27-30H,3-15,17H2,1-2H3
• InChI Key: CTUPPWQYDNGORK-UHFFFAOYSA-N
• SMILES: CCCCCCC(C(CCC(C1CCC(O1)CCCCC(CC2=CC(OC2=O)C)O)O)O)O
• Synonyms: Acetogenin Compounds; Acetogenins; Acetogenins, Annonaceous; Annonaceous Acetogenins

Description

Polyketides of up to a few dozen carbons in length, formed by chain extension of multiple PROPIONATES and oxygenated to form tetrahydrofuran and lactone rings along the length of the chain. They are found in ANNONACEAE and other PLANTS. Related compounds cyclize to MACROLIDES.

Scientific Research Applications

Isolation and Synthesis Progress

• Isolation and Synthesis of Acetogenins : this compound from the Annonaceae family have seen substantial progress in isolation and synthesis, with over 417 compounds isolated, 176 of which were identified between 1998 and 2004. The total synthesis of these compounds has been pivotal in confirming or revising their structures. Moreover, these compounds have demonstrated significant biological activities and mechanisms of action (Bermejo et al., 2005).

Traditional and Pharmacological Uses

• Ethnopharmacological Relevance and Therapeutic Applications : this compound from the Annona species have been traditionally used for treating a range of diseases including parasitic infections, cancer, diabetes, and mental disorders. These compounds have shown a broad spectrum of pharmacological activities such as antiprotozoal, antitumoral, antidiabetic, hepato-protective, anti-inflammatory, and anxiolytic effects. Particularly, annonaceous this compound have been extensively studied due to their potent antitumor activity against various cancer cell lines, including multidrug-resistant tumors (Quilez et al., 2018).

Chemical and Biological Insights

• Chemical Profile and Biological Insights : Research has delved into the detailed chemical profiles of this compound, particularly from avocado seeds. Avocado seed this compound have been evaluated for their antimicrobial efficacy, suggesting their potential as replacements for synthetic food additives. Moreover, safety evaluations have indicated non-mutagenicity and normal body weight, hematological, and biochemical parameters in animal models, advancing the scientific understanding of the safety of these compounds (Rodríguez-Sánchez et al., 2019).

Antitumor and Mechanistic Studies

• Selective Anticancer Potential : this compound have been recognized for their selective anticancer properties, primarily due to their ability to inhibit Complex I in the respiratory chain of tumor cells. They have shown promising cytotoxicity in vitro and the capability to inhibit tumor growth in vivo. The biological activities of this compound, including inducing apoptosis, cell cycle arrest, and autophagy, highlight their potential as therapeutic agents in cancer treatment (Jacobo-Herrera et al., 2019).